Cas no 1314743-49-1 (Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-[(1R,2R)-2-(1-pyrrolidinyl)cyclohexyl]-)

Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-[(1R,2R)-2-(1-pyrrolidinyl)cyclohexyl]- structure

1314743-49-1 structure

Product Name:Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-[(1R,2R)-2-(1-pyrrolidinyl)cyclohexyl]-

CAS No:1314743-49-1

MF:C₁₉H₂₃F₆N₃S

MW:439.4614

MDL:MFCD31707553

CID:2952355

Update Time:2024-11-02

Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-[(1R,2R)-2-(1-pyrrolidinyl)cyclohexyl]- Chemical and Physical Properties

Names and Identifiers

- 1-[3,5-双(三氟甲基)苯基]-3-[(1R,2R)-2-(吡咯烷-1-基)环己基]硫脲
- 1-[3，5-Bis(trifluoromethyl)phenyl]-3-[(1R，2R)-2-(pyrrolidin-1-yl)cyclohexyl]thiourea
- Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-[(1R,2R)-2-(1-pyrrolidinyl)cyclohexyl]-
- 1-(3,5-Bis(trifluoromethyl)phenyl)-3-((1R,2R)-2-(pyrrolidin-1-yl)cyclohexyl)thiourea
- 1-[3,5-bis(trifluoromethyl)phenyl]-3-[(1R,2R)-2-pyrrolidin-1-ylcyclohexyl]thiourea
- D75408
- A935074
- 1-[3,5-Bis(trifluoromethyl)phenyl]-3-(2alpha-pyrrolizinocyclohexane-1beta-yl)thiou
- MDL： MFCD31707553
- Inchi： 1S/C19H23F6N3S/c20-18(21,22)12-9-13(19(23,24)25)11-14(10-12)26-17(29)27-15-5-1-2-6-16(15)28-7-3-4-8-28/h9-11,15-16H,1-8H2,(H2,26,27,29)/t15-,16-/m1/s1
- InChI Key： BSICYYMKFDEOFB-HZPDHXFCSA-N
- SMILES： S=C(N([H])C1C([H])=C(C(F)(F)F)C([H])=C(C(F)(F)F)C=1[H])N([H])[C@]1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[C@@]1([H])N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 29
Rotatable Bond Count: 3
Complexity: 539
XLogP3: 5.2
Topological Polar Surface Area: 59.4

Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-[(1R,2R)-2-(1-pyrrolidinyl)cyclohexyl]- Pricemore >>

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SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0511-100mg	Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-[(1R,2R)-2-(1-pyrrolidinyl)cyclohexyl]-	1314743-49-1	98%,99%e.e.	100mg	¥1035.0	2024-07-19
abcr	AB504405-50 mg	1-[3,5-Bis(trifluoromethyl)phenyl]-3-[(1R,2R)-2-(pyrrolidin-1-yl)cyclohexyl]thiourea, 98%, (99% ee); .	1314743-49-1	98%	50mg	€129.00	2023-06-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B854176-100mg	1-[3,5-Bis(trifluoromethyl)phenyl]-3-[(1R,2R)-2-(pyrrolidin-1-yl)cyclohexyl]thiourea	1314743-49-1	≥98%,99%e.e.	100mg	￥837.90	2022-09-29
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Chemenu	CM419960-100mg	Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-[(1R,2R)-2-(1-pyrrolidinyl)cyclohexyl]-	1314743-49-1	95%+	100mg	$95	2024-08-02
ChemScence	CS-0093590-100mg	1-[3,5-Bis(trifluoromethyl)phenyl]-3-[(1R,2R)-2-(pyrrolidin-1-yl)cyclohexyl]thiourea	1314743-49-1	≥97.0%	100mg	$99.0	2022-04-28
Ambeed	A1005810-50mg	1-(3,5-Bis(trifluoromethyl)phenyl)-3-((1R,2R)-2-(pyrrolidin-1-yl)cyclohexyl)thiourea	1314743-49-1	97%	50mg	$58.0	2023-09-05
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